1-[2-Amino-4-(propan-2-yloxy)phenyl]ethan-1-one
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Overview
Description
1-[2-Amino-4-(propan-2-yloxy)phenyl]ethan-1-one is an organic compound with the molecular formula C11H15NO2. It is characterized by the presence of an amino group, an isopropoxy group, and a phenyl ring.
Preparation Methods
The synthesis of 1-[2-Amino-4-(propan-2-yloxy)phenyl]ethan-1-one typically involves multi-step organic reactions. One common synthetic route includes the following steps:
Starting Material: The synthesis begins with a suitable phenyl derivative.
Amination: Introduction of the amino group through a nucleophilic substitution reaction.
Ether Formation: The isopropoxy group is introduced via an etherification reaction, often using isopropyl alcohol and an acid catalyst.
Industrial production methods may involve optimization of these steps to increase yield and purity, often using continuous flow reactors and advanced purification techniques .
Chemical Reactions Analysis
1-[2-Amino-4-(propan-2-yloxy)phenyl]ethan-1-one undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.
Reduction: Reduction reactions can convert the compound into alcohols or amines.
Substitution: The amino group can participate in substitution reactions, forming derivatives with different functional groups.
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions . Major products formed depend on the specific reaction conditions and reagents used.
Scientific Research Applications
1-[2-Amino-4-(propan-2-yloxy)phenyl]ethan-1-one has several applications in scientific research:
Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.
Biology: Investigated for its potential biological activity, including enzyme inhibition and receptor binding.
Medicine: Explored for its therapeutic potential in treating certain diseases, though more research is needed to confirm its efficacy.
Mechanism of Action
The mechanism of action of 1-[2-Amino-4-(propan-2-yloxy)phenyl]ethan-1-one involves its interaction with specific molecular targets. It may act by binding to enzymes or receptors, thereby modulating their activity. The exact pathways and molecular targets can vary depending on the specific application and context.
Comparison with Similar Compounds
1-[2-Amino-4-(propan-2-yloxy)phenyl]ethan-1-one can be compared with similar compounds such as:
2-Amino-1-[4-(propan-2-yloxy)phenyl]ethan-1-ol: Similar structure but with an additional hydroxyl group.
(4-(Aminomethyl)phenyl)(4-(prop-2-yn-1-yloxy)phenyl)methanone: Contains a prop-2-yn-1-yloxy group instead of a propan-2-yloxy group
The uniqueness of this compound lies in its specific functional groups and their arrangement, which confer distinct chemical and biological properties .
Properties
Molecular Formula |
C11H15NO2 |
---|---|
Molecular Weight |
193.24 g/mol |
IUPAC Name |
1-(2-amino-4-propan-2-yloxyphenyl)ethanone |
InChI |
InChI=1S/C11H15NO2/c1-7(2)14-9-4-5-10(8(3)13)11(12)6-9/h4-7H,12H2,1-3H3 |
InChI Key |
XUVVGSPYEKEVRY-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)OC1=CC(=C(C=C1)C(=O)C)N |
Origin of Product |
United States |
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